![molecular formula C14H18INO4 B6208111 ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate CAS No. 2703779-94-4](/img/no-structure.png)
ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate is a useful research compound. Its molecular formula is C14H18INO4 and its molecular weight is 391.2. The purity is usually 95.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate' involves the following steps: 1) synthesis of 3,5-dimethyl-1,2-oxazole-4-carboxylic acid, 2) synthesis of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid, and 3) esterification of the carboxylic acid with ethanol to form the final product.", "Starting Materials": [ "2,4-pentanedione", "methylamine", "acetic anhydride", "sodium acetate", "iodomethane", "3,5-dimethyl-1,2-oxazole-4-carboxylic acid", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 3,5-dimethyl-1,2-oxazole-4-carboxylic acid", "a) React 2,4-pentanedione with methylamine to form 3,5-dimethyl-1,2-oxazole-4-carboxylic acid.", "Step 2: Synthesis of 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid", "a) React 3,5-dimethyl-1,2-oxazole-4-carboxylic acid with acetic anhydride and sodium acetate to form the corresponding acetic ester.", "b) React the acetic ester with iodomethane to form 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid.", "Step 3: Esterification of the carboxylic acid with ethanol", "a) React 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylic acid with ethanol to form ethyl 3-(3,5-dimethyl-1,2-oxazol-4-yl)-1-(iodomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxylate." ] } | |
2703779-94-4 | |
Molecular Formula |
C14H18INO4 |
Molecular Weight |
391.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.